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Compound of Interest

Compound Name: Antiviral agent 24

Cat. No.: B14087276

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a preliminary characterization of "Antiviral agent 24," a novel
compound with demonstrated antiviral activity. The information presented herein is intended to
serve as a foundational resource for researchers and professionals engaged in the discovery
and development of new antiviral therapies. This document summarizes the currently available
quantitative data, outlines plausible experimental methodologies for its characterization, and
visualizes its mechanism of action and potential experimental workflows.

Quantitative Antiviral Activity

"Antiviral agent 24" has demonstrated potent and varied efficacy against several
enteroviruses. The 50% effective concentration (EC50) values, which represent the
concentration of the drug that inhibits 50% of viral activity, are summarized below.

Virus Target EC50 (pM)
Enterovirus 71 (EV71) 0.101[1]
Coxsackievirus A21 (CVA21) 19.9[1]
Enterovirus D68 (EV68) 91.2[1]

Mechanism of Action: METTL3/METTL14 Inhibition
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"Antiviral agent 24" functions by inhibiting the activity of the METTL3/METTL14 complex, a
key methyltransferase complex involved in N6-methyladenosine (m6A) modification of RNA.[1]
This inhibition occurs in a dose-dependent manner.

Target EC50 (pM)

METTL3/METTL14 Complex 129[1]

The inhibition of this complex likely disrupts viral replication or translation through the
modulation of RNA methylation, a critical process for the lifecycle of many viruses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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